Cas no 40023-06-1 (2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide)
2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-chloro-N-[1-(2-methoxyphenyl)ethyl]-
- 2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide
- 2-Chloro-N-(1-(2-methoxyphenyl)ethyl)acetamide
- Z85921033
- EN300-12276
- CS-0225116
- J-509109
- AKOS008039072
- DTXSID60406948
- 40023-06-1
- G76064
- 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide
-
- MDL: MFCD06655268
- Inchi: 1S/C11H14ClNO2/c1-8(13-11(14)7-12)9-5-3-4-6-10(9)15-2/h3-6,8H,7H2,1-2H3,(H,13,14)
- InChI Key: FULKALPYHHSNAS-UHFFFAOYSA-N
- SMILES: ClCC(NC(C)C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 227.071306
- Monoisotopic Mass: 227.071306
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 2
Experimental Properties
- Density: 1.153
- Boiling Point: 409.7°C at 760 mmHg
- Flash Point: 201.6°C
- Refractive Index: 1.522
2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378675-25mg |
2-Chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 25mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C378675-50mg |
2-Chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 50mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C378675-250mg |
2-Chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 250mg |
$ 320.00 | 2022-04-01 | ||
| Enamine | EN300-12276-0.05g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 0.05g |
$76.0 | 2023-05-01 | |
| Enamine | EN300-12276-0.1g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 0.1g |
$113.0 | 2023-05-01 | |
| Enamine | EN300-12276-0.25g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 0.25g |
$162.0 | 2023-05-01 | |
| Enamine | EN300-12276-0.5g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 0.5g |
$310.0 | 2023-05-01 | |
| Enamine | EN300-12276-1.0g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 1g |
$414.0 | 2023-05-01 | |
| Enamine | EN300-12276-2.5g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 2.5g |
$810.0 | 2023-05-01 | |
| Enamine | EN300-12276-5.0g |
2-chloro-N-[1-(2-methoxyphenyl)ethyl]acetamide |
40023-06-1 | 95% | 5g |
$1199.0 | 2023-05-01 |
2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide
Introduction to 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide (CAS No. 40023-06-1) in Modern Chemical and Pharmaceutical Research
2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide, identified by its Chemical Abstracts Service (CAS) number 40023-06-1, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a chlorinated amide group and an aromatic ethyl chain, has garnered attention due to its structural versatility and potential biological activities. The presence of a 2-methoxyphenyl moiety suggests possible interactions with biological targets, making it a valuable scaffold for drug discovery initiatives.
The compound’s structure, characterized by a chloro-substituted acetamide linked to a phenethylamine-like moiety, positions it as a candidate for further exploration in medicinal chemistry. The chloro group is known to enhance electrophilicity, facilitating nucleophilic substitution reactions that can be exploited in synthesizing derivatives with tailored properties. Meanwhile, the N-1-(2-methoxyphenyl)ethyl part introduces a lipophilic aromatic ring system, which can influence solubility and membrane permeability—critical factors in drug design.
In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with multifunctional properties. 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide fits into this trend, as its structural features allow for modifications that could yield compounds with enhanced binding affinity or selectivity. For instance, computational studies have suggested that such amides could interact with enzymes or receptors involved in metabolic pathways, offering potential therapeutic benefits.
One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research indicates that phenethylamine derivatives exhibit neuropharmacological activity, particularly in modulating neurotransmitter systems. The 2-methoxyphenyl group, in particular, is associated with compounds that influence dopamine and serotonin pathways, which are implicated in conditions such as depression and cognitive dysfunction. While 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide itself may not be directly therapeutic, it serves as a promising precursor for designing molecules with targeted effects.
The synthesis of 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide involves multi-step organic reactions that highlight its synthetic accessibility. Key steps typically include chlorination of an amide intermediate followed by nucleophilic substitution with the appropriate phenethylamine derivative. Advances in catalytic methods have improved the efficiency of these processes, reducing byproduct formation and enhancing yield—a critical consideration for industrial-scale production.
From a regulatory perspective, compounds like 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide must undergo rigorous evaluation to ensure safety and efficacy before clinical application. Preclinical studies often focus on toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. The presence of the chloro group necessitates careful handling due to its reactivity but also opens avenues for exploring its role in bioconjugation strategies—such as linking it to antibodies or nanoparticles for targeted delivery.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide. Predictive models can assess structural features that correlate with biological activity, enabling researchers to prioritize compounds for experimental validation. This synergy between computational chemistry and traditional wet-lab techniques has significantly shortened the timeline from hypothesis to lead optimization.
Future directions for research on this compound may include exploring its role as an intermediate in more complex molecular architectures. For example, appending additional functional groups could yield derivatives with enhanced binding affinity or altered pharmacokinetic profiles. Additionally, investigating its interactions with protein targets using structural biology techniques—such as X-ray crystallography or cryo-electron microscopy—could provide insights into its mechanism of action.
The versatility of 2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide extends beyond traditional pharmaceutical applications. Its structural motifs are also relevant in materials science, where similar amides contribute to the development of polymers or functional materials with specific properties. This interdisciplinary relevance underscores the importance of foundational research in understanding basic chemical principles that drive innovation across multiple domains.
In conclusion,2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide (CAS No. 40023-06-1) represents a compelling subject of study due to its structural features and potential biological significance. As research continues to uncover new applications for this compound and its derivatives, it will remain a cornerstone in both academic exploration and industrial development within the chemical and pharmaceutical sectors.
40023-06-1 (2-Chloro-N-1-(2-methoxyphenyl)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)